(R)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(thiophen-2-yl)butanoic acid

• IUPAC Name: (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-thiophen-2-ylbutanoic acid
• InChI: InChI=1S/C23H21NO4S/c25-22(26)13-15(12-16-6-5-11-29-16)24-23(27)28-14-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-11,15,21H,12-14H2,(H,24,27)(H,25,26)/t15-/m0/s1
• InChI Key: BESSJJJDKGERSD-HNNXBMFYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC=CS4)CC(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=CC=CS4)CC(=O)O
• Molecular Formula: C23H21NO4S
• Molecular Weight: 407.5 g/mol
• CAS No.: 269726-90-1

Description

(R)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(thiophen-2-yl)butanoic acid is a useful research compound. Its molecular formula is C23H21NO4S and its molecular weight is 407.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Self-Assembly and Morphological Changes in Nanostructures

• Fmoc variants of amino acids, including those involving (R)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(thiophen-2-yl)butanoic acid, have been used to study self-assembly and morphological changes in nanostructures. These studies show that the self-assembled structures undergo morphological transitions at the supramolecular level under different concentrations and temperatures, suggesting applications in material science and nanotechnology (Kshtriya et al., 2021).

Synthesis and Characterization of Modified Amino Acids

• The compound has been used in the synthesis of N‐{[(9H‐Fluoren‐9‐yl)methoxy]carbonyl}‐Protected (Fmoc) β‐Amino Acids for potential applications in peptide synthesis and drug discovery (Ellmerer-Müller et al., 1998).

Preparation for Solid-Phase Syntheses of Peptides

• The compound plays a role in the preparation of Fmoc-β2hXaa-OH for solid-phase syntheses of β-peptides, which has implications for the development of new pharmaceuticals and biologically active compounds (Šebesta & Seebach, 2003).

Synthesis of Fluorescent Amino Acids

• The synthesis and characterization of fluorescent d-amino acids involving derivatives of this compound have been reported, which are significant for bioimaging and medical diagnostics (Maity et al., 2015).

Synthesis of Cyclodepsipeptides

• This compound is used in the synthesis of complex 'head-to-side-chain cyclodepsipeptides' for pharmaceutical applications, highlighting its role in the production of structurally diverse and biologically active compounds (Pelay-Gimeno et al., 2016).